Cas no 1824436-12-5 (Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate)
Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1824436-12-5
- tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate
- EN300-25182672
- Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate
-
- MDL: MFCD24448702
- Inchi: 1S/C17H25NO4/c1-17(2,3)22-16(20)18-11-5-6-14(18)15(19)12-7-9-13(21-4)10-8-12/h7-10,14-15,19H,5-6,11H2,1-4H3
- InChI Key: CUNSVLIBDFALIB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OC)C1CCCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 307.17835828g/mol
- Monoisotopic Mass: 307.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 59Ų
Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25182672-0.05g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-25182672-0.1g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-25182672-0.25g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-25182672-0.5g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-25182672-1.0g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-25182672-2.5g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-25182672-5.0g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-25182672-10.0g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| Enamine | EN300-25182672-1g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 1g |
$699.0 | 2023-09-15 | ||
| Enamine | EN300-25182672-5g |
tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate |
1824436-12-5 | 5g |
$2028.0 | 2023-09-15 |
Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate
Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate (CAS No. 1824436-12-5): An Overview
Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate (CAS No. 1824436-12-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The molecule's structure consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a hydroxy(4-methoxyphenyl)methyl moiety. This intricate arrangement provides a foundation for exploring its biological activities and chemical properties.
The tert-butyl group is known for its steric hindrance and stability, making it an excellent protecting group in organic synthesis. In the context of Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate, this group plays a crucial role in enhancing the compound's stability and solubility, which are essential factors in pharmaceutical development. The pyrrolidine ring, on the other hand, is a common motif in bioactive molecules due to its ability to form hydrogen bonds and participate in various biological interactions.
The hydroxy(4-methoxyphenyl)methyl substituent adds another layer of complexity to the molecule. The hydroxyl group can engage in hydrogen bonding, while the methoxyphenyl moiety introduces aromatic character and potential π-π stacking interactions. These features collectively contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for its therapeutic potential.
Recent studies have highlighted the importance of Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary studies have indicated that it may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In the realm of drug discovery, Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate has been utilized as a lead compound for optimizing drug candidates. Its structural flexibility allows for the introduction of various functional groups to enhance its pharmacological properties. For example, modifications at the pyrrolidine ring or the methoxyphenyl moiety can significantly alter the compound's binding affinity and selectivity towards specific targets.
The synthesis of Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate involves several well-established organic reactions, including nucleophilic substitution and coupling reactions. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability. These synthetic strategies not only ensure high yields but also provide a scalable route for industrial production.
In conclusion, Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate (CAS No. 1824436-12-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.
1824436-12-5 (Tert-butyl 2-[hydroxy(4-methoxyphenyl)methyl]pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)